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Compound of Interest

Compound Name: 4-Cyano-4'-octylbiphenyl!

Cat. No.: B1197303

An In-depth Technical Guide to 4'-Octyl[1,1'-biphenyl]-4-carbonitrile (CAS 52709-84-9)

This technical guide provides a comprehensive overview of 4'-Octyl[1,1'-biphenyl]-4-
carbonitrile, a well-studied liquid crystal material. The information is tailored for researchers,
scientists, and professionals in materials science and related fields.

Chemical Identity

4'-Octyl[1,1'-biphenyl]-4-carbonitrile, commonly known as 8CB, is a prominent member of the
cyanobiphenyl series of liquid crystals.[1][2] Its molecular structure consists of a rigid biphenyl
core, a flexible octyl alkyl chain, and a polar cyano group.[1][2] This combination of a flexible
chain and a rigid core is responsible for its liquid crystalline properties.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 52709-84-9[1][3][4][5][6][7]

Molecular Formula C21Hz2sN[1][2][5][6][7]

Molecular Weight 291.43 g/mol [3][4][5][6]

IUPAC Name 4'-(octan-1-yl)-[1,1'-biphenyl]-4-carbonitrile

4-Cyano-4'-octylbiphenyl, 8CB, 4'-n-Octyl-4-

Common Synonyms _ o
biphenylcarbonitrile[1][2]

InChl Key CSQPODPWWMOTIY-UHFFFAOYSA-N[3][4]

SMILES CCCCCCcCCclcce(ccl)-c2cee(cc2)C#NI3][4]

Physicochemical and Thermal Properties

8CB is a thermotropic liquid crystal, meaning its phase transitions are temperature-dependent.
[3] It exhibits several distinct phases, including crystalline, smectic A, nematic, and isotropic
liquid phases.[3]

Table 2: Physicochemical and Optical Properties
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Property

Value

Conditions

Physical Form

White or colorless solid; liquid

crystal (nematic)[7]

Room Temperature

Melting Point 20-22 °C

Boiling Point 218 °C at 2 mmHg[1]

Flash Point >110 °C (>230 °F) Closed cup

Density 1.00 £ 0.1 g/cm3 Predicted

Water Solubility Insoluble

Refractive Index (ne) 1.673 at 27 °C[4]

Refractive Index (no) 1.516 at 27 °C[4]

Dielectric Permittivity (g]|) 12.8 at 39.4 °C[4]

Dielectric Permittivity (L) 6.65 at 39.4 °C[4]
Table 3: Thermal Properties and Phase Transitions

Transition Temperature (°C) Notes

Transition from solid to a more

Crystalline to Smectic A ~21 o
ordered liquid crystal phase.
) ] Transition to a less ordered
Smectic A to Nematic ~33.5 o
liquid crystal phase.
) ) Transition to a true liquid
Nematic to Isotropic ~40.5

phase (clearing point).

Note: Phase transition temperatures can vary slightly depending on purity and experimental
conditions.

Safety and Hazard Information
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8CB is classified as hazardous under the 2012 OSHA Hazard Communication Standard.[8] It is
important to handle this chemical with appropriate safety precautions.

Table 4: GHS Hazard Classification

Hazard Class Category Hazard Statement

H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]

skin
Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation 2 L

Irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Handling and Personal Protective Equipment

e Engineering Controls: Use in a well-ventilated area.

e Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Under normal use conditions, respiratory protection is not required.
If dusts or aerosols are generated, use a NIOSH-approved respirator.

First Aid Measures

 In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes. Get
medical attention.

 In case of skin contact: Wash off immediately with plenty of soap and water for at least 15
minutes. If skin irritation persists, call a physician.
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« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.

« If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.

Storage

Store in a tightly closed container in a dry and well-ventilated place.

Biological Activity and Toxicological Information

Extensive searches of scientific literature did not yield any significant data on the interaction of
4'-Octyl[1,1'-biphenyl]-4-carbonitrile with biological signaling pathways. Its primary application
and area of study are in materials science. While a structurally related compound, 4-
octylphenol, has been shown to have biological and toxic effects, this information is not directly
applicable to 8CB.[9] Detailed toxicological studies for 8CB are limited beyond the basic hazard
classifications provided in safety data sheets.

Experimental Protocols and Methodologies

8CB is a model compound for studying the physical properties of liquid crystals. Below are
summaries of common experimental techniques used in its characterization.

Differential Scanning Calorimetry (DSC) for Phase
Transition Analysis

DSC is used to determine the temperatures and enthalpy changes of phase transitions in 8CB.
o Methodology:

o Asmall, precisely weighed sample of 8CB is hermetically sealed in an aluminum pan.

o An empty sealed pan is used as a reference.

o The sample and reference are heated and cooled at a controlled rate (e.g., 5, 10, or 20
°C/min).[3]
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o The heat flow into or out of the sample relative to the reference is measured as a function
of temperature.

o Endothermic and exothermic peaks in the heat flow curve correspond to phase transitions.

Sample Preparation DSC Analysis Data Interpretation

Weigh 8CB Sample }—r‘ Seal in Al Pan ‘—»‘ Load Sample & Ref }—" Controlled Heating/Cooling }—>‘ Measure Heat Flow }—r‘ Plot Heat Flow vs. Temp }—>‘ Identify Transition Peaks }—»‘ Calculate Enthalpy

Click to download full resolution via product page

Workflow for DSC analysis of 8CB phase transitions.

Transmission Ellipsometry for Optical Characterization

This techniqgue measures the change in polarization of light upon reflection from or
transmission through a sample to determine its optical properties and thickness.

o Methodology:
o A free-standing film of 8CB is created.
o Apolarized light beam is passed through the film at varying angles of incidence.

o A photo-elastic modulator (PEM) is used to analyze the phase difference between the
extraordinary and ordinary rays of the transmitted light.

o The experimental data is fitted to a theoretical model to determine the film thickness and
the anisotropy of the refractive indices.[10]

Molecular Dynamics (MD) Simulation

MD simulations are used to model the behavior of 8CB molecules at the atomic level to
understand their structural and dynamic properties.

o Methodology:
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o An initial configuration of 8CB molecules in a simulation cell is defined.
o The forces between atoms are calculated using a force field.

o Newton's equations of motion are solved numerically to simulate the movement of atoms
over time.

o Properties such as orientational order parameter, layer spacing, and film thickness are
calculated from the simulation trajectory.[10]
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i
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Click to download full resolution via product page

Logic flow of a molecular dynamics simulation for 8CB.
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Fabrication of a Liquid Crystal Cell

While the following protocol is for a related compound (5CB), the principles are directly
applicable to creating a test cell for 8CB.

o Methodology:

o Substrate Coating: Two conductive glass plates are coated with a thin layer of polyvinyl
alcohol (PVA).

o Alignment Layer Creation: The PVA layer on each plate is gently rubbed in a single
direction to create microscopic grooves. The rubbing directions on the two plates are set
perpendicular to each other.

o Cell Assembly: The two glass plates are placed together with the PVA-coated sides facing
inward, separated by a small gap using spacers.

o Filling: The liquid crystal (8CB) is introduced into the gap between the plates via capillary
action in its isotropic phase (heated).

o Sealing and Connection: The cell is sealed, and electrical contacts are made to the
conductive layers of the glass plates.
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Experimental workflow for fabricating a liquid crystal cell.

Applications in Research and Technology

The primary use of 4'-Octyl[1,1'-biphenyl]-4-carbonitrile is in the field of materials science and
liquid crystal technology.

 Liquid Crystal Displays (LCDs): Its liquid crystalline properties are fundamental to the
operation of some types of LCDs.[1][2]

e Fundamental Research: It serves as a model system for studying phase transitions,
molecular interactions, and the physical properties of liquid crystals.[1]
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e Materials Science: The unique thermal and optical properties of 8CB make it a valuable
component in the development of new materials with specific, tunable characteristics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

